Cas no 1178096-53-1 (5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine)

• Product Name: 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine
• CAS No: 1178096-53-1
• MF: C₁₂H₁₈FN₃O₂S
• MW: 287.353624820709
• CID: 4575298
• PubChem ID: 60874807
• Update Time: 2025-07-21

5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine
• 1,3-Benzenediamine, 5-fluoro-N1-[1-(methylsulfonyl)-4-piperidinyl]-

• Inchi： 1S/C12H18FN3O2S/c1-19(17,18)16-4-2-11(3-5-16)15-12-7-9(13)6-10(14)8-12/h6-8,11,15H,2-5,14H2,1H3
• InChI Key： JLLAUSSMPPRRAX-UHFFFAOYSA-N
• SMILES： C1(NC2CCN(S(C)(=O)=O)CC2)=CC(F)=CC(N)=C1

Computed Properties

• Exact Mass: 287.11
• Monoisotopic Mass: 287.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine

Introduction to 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine (CAS No. 1178096-53-1)

5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine, identified by its CAS number 1178096-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its aromatic structure and functional groups, which make it a versatile candidate for further chemical modifications and biological evaluations. The presence of a fluoro substituent and a piperidine moiety in its molecular framework imparts unique properties that are of great interest to medicinal chemists and biologists.

The molecular structure of 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine consists of a benzene ring substituted with a fluorine atom at the 5-position, linked to a piperidine ring through an amide bond. The piperidine ring is further sulfonated at the 1-position, enhancing the compound's solubility and reactivity. This structural arrangement not only makes it an interesting scaffold for drug discovery but also opens up possibilities for exploring its interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with fluorine substituents due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atom in 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine plays a crucial role in these interactions, often leading to improved drug efficacy and reduced side effects. The sulfonamide group attached to the piperidine ring further enhances its potential as a pharmacophore, enabling interactions with various biological receptors and enzymes.

Current research in the field of medicinal chemistry has highlighted the importance of 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine as a lead compound for developing treatments against various diseases. Studies have demonstrated its potential in inhibiting key enzymes involved in cancer metabolism, such as tyrosine kinases and proteases. The compound's ability to selectively target these enzymes without significant off-target effects makes it an attractive candidate for further development.

One of the most compelling aspects of 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine is its structural flexibility, which allows for extensive chemical modifications. Researchers have explored various derivatives of this compound, modifying either the fluoro substituent or the piperidine ring to optimize its biological activity. These modifications have led to the discovery of several promising candidates that are currently undergoing preclinical testing.

The sulfonamide group in 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine also contributes to its stability under physiological conditions, making it a suitable candidate for formulation into drugs that require long-term storage or administration. Additionally, the presence of both amino groups provides multiple sites for further functionalization, enabling the development of prodrugs or conjugates that can enhance delivery and bioavailability.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine with various biological targets using molecular docking simulations. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at an atomic level, guiding the design of more potent and selective derivatives. Such computational approaches are becoming increasingly integral in drug discovery pipelines due to their efficiency and accuracy.

The synthesis of 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed optimized synthetic routes that minimize side reactions and maximize efficiency. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The potential therapeutic applications of 5-fluoro-1-N-(1-methanesulfonylpiperidin-4-yl)benzene-1,3-diamine extend beyond cancer treatment. Preliminary studies have suggested its efficacy in addressing inflammatory diseases by modulating immune responses. The ability of this compound to interact with specific inflammatory pathways makes it a promising candidate for developing novel anti-inflammatory agents.

In conclusion,5-fluoro-l-N-(l-methanesulfonylpiperidin-l 4 yl ) benzene l ,3 diam ine ( CAS No . l l l78096 -53 -l ) represents a significant advancement in pharmaceutical research due to its unique structural features and biological potential . Its versatility as a lead compound , coupled with ongoing research into its derivatives , positions it as a key player in the development of new treatments for various diseases . As scientific understanding continues to evolve , further exploration into this compound's properties will undoubtedly yield more groundbreaking discoveries .